Cas no 1457-92-7 (4-methyl-2,1,3-benzothiadiazole)

• Product Name: 4-methyl-2,1,3-benzothiadiazole
• CAS No: 1457-92-7
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD00126471
• CID: 133998
• PubChem ID: 2781262
• Update Time: 2025-04-19

4-methyl-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzo[c][1,2,5]thiadiazole
• 2,1,3-Benzothiadiazole,4-methyl-
• 4-methyl-2,1,3-Benzothiadiazole
• 4-Methylbenzo-2,1,3-thiadiazole
• 4-METHYL-BENZO[1,2,5]THIADIAZOLE
• FT-0658758
• SCHEMBL20419905
• IYZKISWGGPKREZ-UHFFFAOYSA-N
• A884579
• MFCD00126471
• AKOS006229226
• EN300-195427
• SCHEMBL762283
• 2,1,3-Benzothiadiazole, 4-methyl-
• PS-4468
• 1457-92-7
• FT-0619000
• CS-0152939
• DTXSID80381768
• DB-026252
• SY064828
• 4-methyl-2,1,3-benzothiadiazole

• MDL： MFCD00126471
• Inchi： 1S/C7H6N2S/c1-5-3-2-4-6-7(5)9-10-8-6/h2-4H,1H3
• InChI Key： IYZKISWGGPKREZ-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 150.02500
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157.5-158.8 ºC
• Boiling Point: 102-104 ºC (12 Torr)
• Flash Point: 92.6±9.1 ºC,
• Refractive Index: 1.674
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• PSA: 54.02000
• LogP: 1.99970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles